Cas no 1355219-90-7 (5-(1-Methyl-piperidin-2-yl)-1H-indole)

• Product Name: 5-(1-Methyl-piperidin-2-yl)-1H-indole
• CAS No: 1355219-90-7
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6057615
• PubChem ID: 83404631
• Update Time: 2025-07-16

5-(1-Methyl-piperidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-piperidin-2-yl)-1H-indole
• 1H-Indole, 5-(1-methyl-2-piperidinyl)-
• 5-(1-Methylpiperidin-2-yl)-1H-indole
• 1355219-90-7

• Inchi： 1S/C14H18N2/c1-16-9-3-2-4-14(16)12-5-6-13-11(10-12)7-8-15-13/h5-8,10,14-15H,2-4,9H2,1H3
• InChI Key： VSYKYXKEUNAWQZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3CCCCN3C)C=C2)C=C1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 19Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-(1-Methyl-piperidin-2-yl)-1H-indole

Introduction to 5-(1-Methyl-piperidin-2-yl)-1H-indole (CAS No. 1355219-90-7)

5-(1-Methyl-piperidin-2-yl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1355219-90-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole class, a structurally diverse group known for its broad spectrum of biological activities. The presence of a piperidine moiety in its molecular structure enhances its pharmacological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular formula of 5-(1-Methyl-piperidin-2-yl)-1H-indole is C12H14N2, and its structural framework consists of an indole ring fused with a substituted piperidine ring. This unique combination imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery. The indole moiety is particularly noteworthy, as it is a core structural component in numerous bioactive molecules, including neurotransmitters and pharmaceuticals.

In recent years, the pharmaceutical industry has seen a surge in interest toward indole derivatives due to their demonstrated efficacy in various therapeutic applications. 5-(1-Methyl-piperidin-2-yl)-1H-indole has been studied for its potential role in modulating neurological and immunological pathways. Its ability to interact with multiple biological targets makes it an attractive molecule for the development of multifunctional drugs.

One of the most compelling aspects of 5-(1-Methyl-piperidin-2-yl)-1H-indole is its structural versatility, which allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. Researchers have explored various derivatives of this compound to enhance its solubility, bioavailability, and target specificity. These modifications are crucial for optimizing drug performance and minimizing side effects.

Recent studies have highlighted the potential of 5-(1-Methyl-piperidin-2-yl)-1H-indole in addressing neurological disorders. The compound has been shown to exhibit neuroprotective effects in preclinical models, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease. The piperidine ring contributes to its ability to cross the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery.

The immunomodulatory properties of 5-(1-Methyl-piperidin-2-yl)-1H-indole have also been extensively investigated. Preclinical data indicate that this compound can modulate immune responses by interacting with specific receptors and signaling pathways. Such interactions may lead to novel treatments for autoimmune diseases and inflammation-related conditions.

Another area of interest is the antimicrobial activity of 5-(1-Methyl-piperidin-2-yl)-1H-indole. Preliminary studies have demonstrated its effectiveness against certain bacterial and fungal strains, making it a candidate for developing new antimicrobial agents. The growing concern over antibiotic resistance has intensified efforts to discover novel compounds with broad-spectrum antimicrobial properties.

The synthesis of 5-(1-Methyl-piperidin-2-yl)-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also enhance the scalability of production.

In terms of pharmacokinetics, 5-(1-Methyl-piperidin-2-yl)-1H-indole exhibits favorable properties that make it suitable for clinical development. Studies have shown that it has a reasonable half-life and moderate metabolic clearance, which are essential factors for sustained therapeutic effects. Additionally, its low toxicity profile suggests that it may be well-tolerated by patients.

The regulatory landscape for 5-(1-Methyl-piperidin-2-yl)-1H-indole is still evolving, but growing evidence of its potential benefits has prompted increased interest from regulatory agencies. Clinical trials are underway to evaluate its efficacy and safety in humans, with preliminary results being cautiously optimistic. These trials are expected to provide more definitive insights into its therapeutic applications.

Future research directions for 5-(1-Methyl-piperidin-2-yl)-1H-indole include exploring its potential in combination therapies with other drugs. The synergistic effects of such combinations could lead to more effective treatments with reduced side effects. Additionally, computational modeling and artificial intelligence (AI) tools are being utilized to predict new derivatives with enhanced properties.

The role of 5-(1-Methyl-piperidin-2-yl)-1H-indole in precision medicine is also an emerging area of interest. By understanding individual genetic variations, researchers can tailor drug regimens to maximize efficacy while minimizing adverse reactions. This personalized approach holds promise for improving patient outcomes across various diseases.

In conclusion, 5-(1-Methyl-piperidin-2-yl)-1H-indole (CAS No. 1355219-90-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of an indole and piperidine moiety endows it with diverse biological activities, making it a valuable scaffold for drug development. With ongoing research and clinical trials providing promising results, this compound is poised to play a crucial role in addressing various health challenges in the coming years.